Cas no 1032667-87-0 (Methyl 2-amino-5-cyano-3-methylbenzoate)

• Product Name: Methyl 2-amino-5-cyano-3-methylbenzoate
• CAS No: 1032667-87-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD20697055
• CID: 4559521
• PubChem ID: 25156988
• Update Time: 2025-06-10

Methyl 2-amino-5-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-cyano-3-methylbenzoate
• W12356
• AKOS027256037
• SCHEMBL14645844
• 1032667-87-0
• CS-0035832
• UHFVZQIOQVEYQM-UHFFFAOYSA-N
• MFCD20697055
• methyl2-amino-5-cyano-3-methylbenzoate
• AS-64244
• Methyl 2-amino-5-cyano-3-methylbenzoate

• MDL： MFCD20697055
• Inchi： 1S/C10H10N2O2/c1-6-3-7(5-11)4-8(9(6)12)10(13)14-2/h3-4H,12H2,1-2H3
• InChI Key： UHFVZQIOQVEYQM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CC(C)=C1N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-amino-5-cyano-3-methylbenzoate

Methyl 2-amino-5-cyano-3-methylbenzoate (CAS No. 1032667-87-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-amino-5-cyano-3-methylbenzoate (CAS No. 1032667-87-0) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzoates and is characterized by the presence of an amino group, a cyano group, and a methyl group on the benzene ring. These functional groups contribute to its diverse chemical reactivity and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Methyl 2-amino-5-cyano-3-methylbenzoate is represented by the formula C₁₀H₉NO₃. The compound can be synthesized through several routes, including the reaction of 2-amino-5-cyano-3-methylbenzoic acid with methanol in the presence of an acid catalyst. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for its production, which is crucial for large-scale applications in pharmaceutical research.

In terms of its physical properties, Methyl 2-amino-5-cyano-3-methylbenzoate is a white crystalline solid with a melting point ranging from 145 to 147°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various analytical techniques and biological assays.

The biological activities of Methyl 2-amino-5-cyano-3-methylbenzoate have been extensively studied in recent years. One of its notable properties is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of cancer. By inhibiting these kinases, Methyl 2-amino-5-cyano-3-methylbenzoate could potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.

Beyond its anti-cancer properties, Methyl 2-amino-5-cyano-3-methylbenzoate has also shown promise in other therapeutic areas. Studies have demonstrated its ability to modulate the activity of ion channels, which are essential for maintaining cellular homeostasis. Ion channel modulators have potential applications in treating neurological disorders such as epilepsy and chronic pain. The compound's ability to selectively target specific ion channels without affecting others makes it an attractive candidate for developing more precise and effective therapies.

In addition to its direct biological effects, Methyl 2-amino-5-cyano-3-methylbenzoate can serve as a valuable building block for the synthesis of more complex molecules with enhanced therapeutic properties. Its functional groups provide multiple points for chemical modification, allowing researchers to fine-tune its pharmacological profile through structure-activity relationship (SAR) studies. This flexibility is particularly important in drug discovery, where small changes in molecular structure can lead to significant improvements in potency, selectivity, and pharmacokinetic properties.

The safety profile of Methyl 2-amino-5-cyano-3-methylbenzoate has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use as a drug candidate. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, Methyl 2-amino-5-cyano-3-methylbenzoate (CAS No. 1032667-87-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing the treatment of various diseases.